N-[4-(acetylamino)phenyl]-4-[(1-hydroxycyclohexyl)ethynyl]benzamide

• IUPAC Name: N-(4-acetamidophenyl)-4-[2-(1-hydroxycyclohexyl)ethynyl]benzamide
• InChI: InChI=1S/C23H24N2O3/c1-17(26)24-20-9-11-21(12-10-20)25-22(27)19-7-5-18(6-8-19)13-16-23(28)14-3-2-4-15-23/h5-12,28H,2-4,14-15H2,1H3,(H,24,26)(H,25,27)
• InChI Key: LXZWHSOZJDVNHJ-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NC1=CC=C(C=C1)NC(=O)C2=CC=C(C=C2)C#CC3(CCCCC3)O
• Molecular Formula: C23H24N2O3
• Molecular Weight: 376.4 g/mol

Description

N-[4-(acetylamino)phenyl]-4-[(1-hydroxycyclohexyl)ethynyl]benzamide, commonly known as ACPA, is a synthetic compound that belongs to the class of cannabinoids. It was first synthesized in 1999 by Pfizer, Inc. and has since been used extensively in scientific research. ACPA is a potent and selective agonist for the cannabinoid receptor type 1 (CB1), which is primarily found in the central nervous system.

Mechanism of Action

ACPA binds selectively to the N-[4-(acetylamino)phenyl]-4-[(1-hydroxycyclohexyl)ethynyl]benzamide receptor and activates it, leading to the modulation of various physiological processes. The N-[4-(acetylamino)phenyl]-4-[(1-hydroxycyclohexyl)ethynyl]benzamide receptor is primarily found in the central nervous system and is involved in the regulation of pain perception, appetite, mood, and memory. ACPA has been shown to activate the N-[4-(acetylamino)phenyl]-4-[(1-hydroxycyclohexyl)ethynyl]benzamide receptor with high potency and selectivity, leading to the modulation of these physiological processes.
Biochemical and physiological effects:
ACPA has been shown to have a range of biochemical and physiological effects. ACPA has been shown to increase the release of neurotransmitters such as dopamine, serotonin, and glutamate, leading to the modulation of various physiological processes. ACPA has also been shown to reduce the release of pro-inflammatory cytokines, leading to the reduction of inflammation in animal models of inflammatory diseases.

Advantages and Limitations for Lab Experiments

ACPA has several advantages for lab experiments. ACPA is a potent and selective agonist for the N-[4-(acetylamino)phenyl]-4-[(1-hydroxycyclohexyl)ethynyl]benzamide receptor, which allows for the specific modulation of this receptor. ACPA is also highly soluble in water, which allows for easy administration in animal models. However, ACPA has some limitations for lab experiments. ACPA has a short half-life in vivo, which requires frequent administration in animal models. ACPA also has a narrow therapeutic window, which requires careful dosing to avoid toxicity.

Future Directions

There are several future directions for the research on ACPA. One future direction is the investigation of the role of ACPA in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's. Another future direction is the investigation of the role of ACPA in the modulation of pain perception and the treatment of chronic pain. Additionally, the development of more potent and selective agonists for the N-[4-(acetylamino)phenyl]-4-[(1-hydroxycyclohexyl)ethynyl]benzamide receptor may lead to the discovery of new therapeutic targets for various physiological and pathological processes.

Scientific Research Applications

ACPA has been extensively used in scientific research to investigate the role of the endocannabinoid system in various physiological and pathological processes. ACPA has been shown to have neuroprotective effects in animal models of stroke, traumatic brain injury, and neurodegenerative diseases such as Alzheimer's and Parkinson's. ACPA has also been shown to have analgesic effects in animal models of pain and to reduce inflammation in animal models of inflammatory diseases such as arthritis and colitis.